Cas no 2172534-38-0 (tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172534-38-0
• MF: C₁₃H₁₈BrNO₄
• MW: 332.190323352814
• CID: 6244571
• PubChem ID: 165786017
• Update Time: 2025-05-23

tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2172534-38-0
• EN300-1635402

• Inchi： 1S/C13H18BrNO4/c1-13(2,3)19-12(17)15-6-8(10(16)7-15)11-9(14)4-5-18-11/h4-5,8,10,16H,6-7H2,1-3H3
• InChI Key： ITTXQLVIIIFLCA-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 331.04192g/mol
• Monoisotopic Mass: 331.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9Ų

Additional information on tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172534-38-0)

The compound tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate, with the CAS registry number 2172534-38-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their roles in medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery, particularly in the development of bioactive molecules. The presence of a furan ring with a bromine substituent at the 3-position introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The tert-butyl group attached to the pyrrolidine ring serves as a protecting group, which is often utilized in organic synthesis to stabilize reactive intermediates during complex transformations.

The synthesis of tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitutions, ring-forming reactions, and protecting group strategies. Researchers have employed various methodologies to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. For instance, transition metal catalysts such as palladium complexes have been used to facilitate key steps in its synthesis, ensuring high efficiency and selectivity.

In terms of applications, this compound has shown promise in medicinal chemistry as a precursor for bioactive molecules targeting specific biological pathways. Its hydroxypyrrolidine moiety can act as a scaffold for further functionalization, enabling the incorporation of diverse substituents that modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. Additionally, the bromine atom at the furan ring provides an excellent site for further substitution reactions, allowing chemists to introduce additional functionalities tailored to specific therapeutic needs.

Recent research has also explored the use of this compound in asymmetric catalysis. The chiral environment provided by the pyrrolidine ring can be exploited to induce enantioselectivity in various reactions, making it a valuable tool in the synthesis of chiral pharmaceuticals. Furthermore, its compatibility with modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated detailed structural elucidation and quality control during its production.

The development of efficient synthetic routes for tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate has been driven by the need for scalable processes that meet industrial standards. Green chemistry principles have also been integrated into its synthesis, with efforts focused on reducing waste generation and improving atom economy. These advancements underscore the compound's potential as a key intermediate in both academic and industrial settings.

In conclusion, tert-butyl 3-(3-bromofuran-2-yl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172534-38-0) represents a versatile building block with wide-ranging applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel bioactive molecules with tailored properties. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern chemical science.